Cetirizine (D8 dihydrochloride)
Cetirizine (D8 dihydrochloride)
A nonsedating type histamine H1-receptor antagonist. A major metabolite of Hydroxyzine. Pharmacological activity resides primarily in the (R)-isomer. Antihystaminic.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196388
InChI:
InChI=1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/i10D2,11D2,12D2,13D2;;
SMILES:
C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
Molecular Formula:
C21H27Cl3N2O3
Molecular Weight:
469.9 g/mol
Cetirizine (D8 dihydrochloride)
CAS No.:
Cat. No.: VC0196388
Molecular Formula: C21H27Cl3N2O3
Molecular Weight: 469.9 g/mol
Purity: 0.95
* For research use only. Not for human or veterinary use.
Specification
| Description | A nonsedating type histamine H1-receptor antagonist. A major metabolite of Hydroxyzine. Pharmacological activity resides primarily in the (R)-isomer. Antihystaminic. |
|---|---|
| Molecular Formula | C21H27Cl3N2O3 |
| Molecular Weight | 469.9 g/mol |
| IUPAC Name | 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]ethoxy]acetic acid;dihydrochloride |
| Standard InChI | InChI=1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/i10D2,11D2,12D2,13D2;; |
| Standard InChI Key | PGLIUCLTXOYQMV-FLZNRFFQSA-N |
| Isomeric SMILES | [2H]C1(C(N(C(C(N1CCOCC(=O)O)([2H])[2H])([2H])[2H])C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl)([2H])[2H])[2H].Cl.Cl |
| SMILES | C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl |
| Canonical SMILES | C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl |
| Appearance | White Solid |
| Melting Point | 208-210°C |
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